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Compound of Interest

Compound Name: Triethyl 2-phosphonopropionate

Cat. No.: B032471

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety data and handling procedures for triethyl 2-
phosphonopropionate (CAS No. 3699-66-9), a key reagent in various organic synthesis
applications, including the Horner-Wadsworth-Emmons reaction. Adherence to these guidelines
is crucial for ensuring laboratory safety and minimizing potential hazards.

Chemical Identification and Physical Properties

Triethyl 2-phosphonopropionate is a combustible liquid that requires careful handling to
prevent ignition and exposure.[1][2] Below is a summary of its key physical and chemical
properties.
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Property Value
CAS Number 3699-66-9
Molecular Formula C9H1905P

Molecular Weight 238.22 g/mol [1][3]

Appearance Colorless to pale yellow liquid[4]

Boiling Point 143-144 °C at 12 mmHg][5]

Density 1.111 g/mL at 25 °C[5]

Flash Point 89 °C (192.2 °F) - closed cup[6]

Solubility Miscible with chloroform and methanol. Limited

solubility in water.[4][5]

Refractive Index

n20/D 1.431[7]

Hazard Identification and Classification

Triethyl 2-phosphonopropionate is classified as a hazardous chemical. The following table

summarizes its hazard classifications according to the Globally Harmonized System (GHS).

Hazard Class Category Hazard Statement
Flammable liquids Category 4 H227: Combustible liquid[1][2]
) ] o H315: Causes skin irritation[3]
Skin Corrosion/Irritation Category 2
[8[°]
Serious Eye Damage/Eye H319: Causes serious eye
o Category 2 L
Irritation irritation[3][8][9]
Specific target organ toxicity H335: May cause respiratory
) Category 3 o
(single exposure) irritation[3][8][9]
GHS Pictogram:
walt text
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Signal Word: Warning[5][9][10]

Safe Handling and Storage Protocols

Proper handling and storage are essential to minimize the risks associated with triethyl 2-
phosphonopropionate.

Handling:

Ensure adequate ventilation and use only in a well-ventilated area or outdoors.[8]

o Wear appropriate personal protective equipment (PPE), including gloves, protective clothing,
and eye/face protection.[2][8]

e Avoid breathing dust, fumes, gas, mist, vapors, or spray.[8]

e Wash hands and any exposed skin thoroughly after handling.[8]

o Keep away from heat, sparks, open flames, and hot surfaces. No smoking.[2][8]
» Take precautionary measures against static discharge.[2]

e Do not get in eyes, on skin, or on clothing.[8]

Storage:

o Store in a well-ventilated place and keep the container tightly closed.[8]

o Keep cool.[1][2][8] For long-term quality, refrigeration is recommended.[8]

» Store locked up.[8]

¢ Incompatible materials to avoid include strong oxidizing agents, strong acids, and strong
bases.[8][11]

The following workflow diagram illustrates the key steps for the safe handling of triethyl 2-
phosphonopropionate.
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Safe handling workflow for triethyl 2-phosphonopropionate.
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Personal Protective Equipment (PPE)

The following PPE is recommended when handling triethyl 2-phosphonopropionate:

Protection Type

Specification

Eye/Face Protection

Wear safety glasses with side-shields or
chemical goggles.[8] Conforms to OSHA's 29
CFR 1910.133 or European Standard EN166.[8]
[10]

Skin Protection

Wear appropriate protective gloves and clothing

to prevent skin exposure.[10]

Respiratory Protection

Use a NIOSH/MSHA or European Standard EN
149 approved respirator if exposure limits are
exceeded or if irritation or other symptoms are

experienced.[8]

First-Aid Measures

In case of exposure, follow these first-aid measures immediately.
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Exposure Route

First-Aid Protocol

Inhalation

Remove victim to fresh air and keep at rest in a
position comfortable for breathing. Call a
POISON CENTER or doctor/physician if you

feel unwell.[8]

Skin Contact

Wash off immediately with plenty of soap and
water for at least 15 minutes. If skin irritation
occurs, get medical advice/attention. Take off

contaminated clothing and wash before reuse.

[8]

Eye Contact

Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to
do. Continue rinsing. If eye irritation persists, get

medical advice/attention.[8]

Ingestion

Do NOT induce vomiting. Clean mouth with
water and drink plenty of water afterwards. Get
medical attention.[1][10][11]

Accidental Release and Fire-Fighting Measures

Accidental Release:

Fire-Fighting:

Ensure adequate ventilation.[8]

Remove all sources of ignition.[8]

Prevent product from entering drains.[2]

Use personal protective equipment as required.[8]
Contain spillage and soak up with inert absorbent material (e.g., sand, silica gel).[10]

Collect for disposal in suitable, closed containers.[10]
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o Suitable extinguishing media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[1][2]

» Specific hazards: Combustible material. Containers may explode when heated.[8] Vapors
may form explosive mixtures with air.[10]

e Hazardous combustion products: Carbon monoxide (CO), carbon dioxide (CO2), and oxides
of phosphorus.[8]

e Protective equipment: Wear self-contained breathing apparatus (SCBA) and full protective
gear.[8]

Toxicological Information

The toxicological properties of triethyl 2-phosphonopropionate have not been fully
investigated.[8] However, it is known to cause skin and serious eye irritation, and may cause
respiratory irritation.[3][8][9] Symptoms of overexposure may include headache, dizziness,
tiredness, nausea, and vomiting.[8]

Disposal Considerations

Dispose of contents and container to an approved waste disposal plant in accordance with
local, regional, and national regulations.[2][8] Waste is classified as hazardous.[12] Do not
allow the product to enter drains or waterways.[1][2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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